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Compound of Interest

Compound Name: 1-Iodobutane-d9

CAS No.: 59012-24-7

Cat. No.: B106503 Get Quote

This guide provides a comprehensive technical overview of 1-iodobutane-d9 (perdeuterated

butyl iodide), a critical reagent and internal standard for professionals in research, chemical

synthesis, and drug development. We will delve into its structural properties, synthesis,

analytical validation, and key applications, offering field-proven insights into its effective

utilization.

Core Concepts: Structure and Physicochemical
Properties
1-Iodobutane-d9 is the isotopically labeled analog of 1-iodobutane, where all nine hydrogen

atoms have been replaced with deuterium. This substitution is fundamental to its primary

applications, particularly in mass spectrometry.

Structural Formula: The linear formula is CD₃(CD₂)₂CD₂I.[1] This uniform deuteration results in

a mass shift of +9 atomic mass units compared to its non-deuterated counterpart, a critical

feature for its use as an internal standard.[1]

The IUPAC name for this compound is 1,1,1,2,2,3,3,4,4-nonadeuterio-4-iodobutane.[2][3] Its

structure features a primary carbon atom bonded to an iodine atom, making it an excellent

substrate for Sₙ2 nucleophilic substitution reactions.[4] The iodide ion is a superior leaving

group, facilitating the introduction of the deuterated butyl moiety into various molecular

scaffolds.[4]
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Property Value Source(s)

Chemical Formula C₄D₉I [5]

Molecular Weight 193.07 g/mol [1][2][6]

CAS Number 59012-24-7 [1][6]

Appearance Clear, colorless oil/liquid [5]

Density 1.696 g/mL at 25 °C [1][5]

Boiling Point 130-131 °C (lit.) [1][5]

Melting Point -103 °C [1][5]

Isotopic Purity Typically ≥98 atom % D [1]

Chemical Purity Typically ≥99% (CP) [1]

A notable feature is the inclusion of copper wire as a stabilizer in commercial preparations.[1][6]

Expertise Insight: The copper acts as a scavenger for any free iodine (I₂) that may form upon

decomposition due to light or heat, thus preventing the degradation of the product and the

formation of impurities that could interfere with sensitive analyses.

Synthesis and Quality Control: A Self-Validating
Workflow
The reliable synthesis and rigorous characterization of 1-iodobutane-d9 are paramount to its

function. While multiple synthetic routes exist, a common laboratory-scale approach involves

the iodination of a perdeuterated butanol precursor.

Conceptual Synthesis Protocol
A robust method for preparing iodoalkanes from alcohols is the reaction with iodine and a

phosphine source, often generated in situ from red phosphorus.

Reaction: n-Butanol-d10 + I₂ + P(red) → 1-Iodobutane-d9
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Starting Material: n-Butanol-d10 is chosen as the precursor to ensure complete deuteration

of the butyl chain. The isotopic purity of this starting material directly dictates the final

isotopic enrichment of the product.

Reagents: The use of red phosphorus and iodine generates phosphorus triiodide (PI₃) in

situ.[7] This method is often preferred for its efficiency and the relatively mild conditions

required compared to using hydroiodic acid, which can be more corrosive and prone to side

reactions.

Purification: Post-reaction workup is critical. It typically involves quenching excess iodine,

washing with aqueous solutions to remove water-soluble byproducts, drying, and finally,

distillation to achieve high chemical purity.

The following diagram illustrates a generalized workflow for the synthesis and validation of 1-
iodobutane-d9.
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Synthesis & Purification

Quality Control (QC)

Start: n-Butanol-d10

Reaction Vessel:
In situ PI₃ formation and

Iodination Reaction

Reagents:
Red Phosphorus (P), Iodine (I₂)

Aqueous Workup:
Quench excess I₂,

Neutralize acid

Purification:
Fractional Distillation

Final Product:
1-Iodobutane-d9

Mass Spectrometry (MS):
Confirm M+9 mass shift

Sampling

NMR Spectroscopy:
Verify structure &

absence of ¹H signals

Sampling

GC-FID/MS:
Assess chemical purity

Sampling

QC Passed:
Release for Use
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Caption: Synthesis and Quality Control Workflow for 1-Iodobutane-d9.
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Analytical Characterization: The Self-Validating System
Every batch must be rigorously tested to confirm its identity, chemical purity, and isotopic

enrichment. This validation is non-negotiable for its use in regulated environments or

demanding quantitative assays.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is the primary tool for confirming the degree of

deuteration. For a high-purity sample, the spectrum should show a near-complete

absence of signals in the regions where protons of 1-iodobutane would typically appear

(approx. 0.9-3.2 ppm).[8][9] Any residual signals are used to calculate the isotopic purity

(e.g., >98 atom % D).

¹³C NMR: This analysis confirms the carbon backbone of the butyl chain.

²H (Deuterium) NMR: This provides direct evidence of the deuterium incorporation at the

expected carbon positions.

Mass Spectrometry (MS):

Trustworthiness: MS is the definitive technique for confirming the molecular weight. The

mass spectrum of 1-iodobutane-d9 will show a molecular ion peak at m/z 193.07,

corresponding to the fully deuterated molecule.[1][6] This is a clear +9 amu shift from the

unlabeled compound's molecular ion (m/z 184.02).[9][10] This distinct mass difference is

the cornerstone of its utility as an internal standard.

Gas Chromatography (GC):

GC coupled with a Flame Ionization Detector (FID) or a mass spectrometer is used to

determine chemical purity. This analysis separates the 1-iodobutane-d9 from any residual

starting materials, solvents, or byproducts, ensuring that the product is ≥99% chemically

pure.[1]
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The primary role of 1-iodobutane-d9 is as a synthetic intermediate and, more critically, as an

internal standard in quantitative bioanalysis using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Alkylating Agent in Synthesis
As a deuterated alkylating agent, it is used to introduce a stable isotope-labeled (SIL) butyl

group into a molecule of interest.[4][6] This is often the final step in the synthesis of a

deuterated internal standard for a drug candidate or metabolite that contains a butyl moiety.

Gold-Standard Internal Standard for LC-MS
In quantitative analysis, an internal standard (IS) is added at a known concentration to all

samples, calibrators, and quality controls.[11] Its purpose is to correct for variations in sample

preparation, injection volume, and instrument response (especially matrix effects).[11][12][13]

Why Deuterated Standards are Superior:

Co-elution: 1-Iodobutane-d9 (or a molecule synthesized from it) is chemically identical to its

non-deuterated analyte. This ensures it co-elutes from the LC column, experiencing the

exact same matrix-induced ion suppression or enhancement at the same time.[14]

Identical Extraction Recovery: It mimics the analyte's behavior during sample preparation

steps (e.g., liquid-liquid extraction, protein precipitation), ensuring that any loss of analyte is

mirrored by a proportional loss of the IS.[15]

Distinct Mass: Despite its identical chemical behavior, its +9 mass difference allows it to be

independently detected and quantified by the mass spectrometer.[11]

The diagram below illustrates the logic of using a deuterated internal standard in a typical LC-

MS/MS workflow.
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LC-MS/MS Quantitative Workflow

Quantification Logic

Biological Sample
(e.g., Plasma, Urine)
Contains Analyte (A)

Spike with Deuterated
Internal Standard (IS-d9)
at known concentration

Sample Preparation
(Extraction, Cleanup)

LC-MS/MS Analysis

Both A and IS-d9
experience identical loss

 and matrix effects

Data Processing

MS distinguishes A and IS-d9
based on mass

Calculate Peak Area Ratio
(Analyte / IS-d9)

Plot Ratio vs. Concentration
for Calibration Standards

Determine Analyte Concentration
in Unknown Sample via

Regression Analysis

Click to download full resolution via product page

Caption: Use of a Deuterated Internal Standard in a Quantitative LC-MS/MS Assay.
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Safety, Handling, and Storage
Professionals must handle 1-iodobutane-d9 with appropriate care, recognizing its chemical

hazards.

Hazards: It is a flammable liquid and vapor and is toxic or harmful if inhaled.[2][6][10] It may

cause skin and eye irritation.[16]

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[17]

Wear appropriate personal protective equipment (PPE), including safety glasses,

chemical-resistant gloves, and a lab coat.[18]

Keep away from heat, sparks, and open flames. Ground equipment to prevent static

discharge.

Storage:

Store in a cool, dry, well-ventilated place away from light.[6] Light sensitivity is a key

concern, as it can cause the release of free iodine.[16][18]

Keep containers tightly sealed to prevent moisture ingress and evaporation.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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